Cas no 1804797-56-5 (3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine)

3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features multiple functional groups—bromomethyl, iodo, methoxy, and trifluoromethoxy—enabling versatile reactivity for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The bromomethyl group facilitates alkylation or further functionalization, while the iodine substituent offers opportunities for palladium-catalyzed coupling reactions. The electron-withdrawing trifluoromethoxy group enhances stability and influences electronic properties, making it valuable in agrochemical and medicinal chemistry applications. This compound is particularly useful as a building block for constructing complex heterocyclic frameworks with tailored physicochemical properties.
3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine structure
1804797-56-5 structure
Product Name:3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine
CAS No:1804797-56-5
MF:C8H6BrF3INO2
MW:411.942424297333
CID:4833482
Update Time:2025-05-20

3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C8H6BrF3INO2/c1-15-7-5(13)2-4(3-9)6(14-7)16-8(10,11)12/h2H,3H2,1H3
    • InChI Key: OPHBVMKNDIEQEB-UHFFFAOYSA-N
    • SMILES: IC1=C(N=C(C(CBr)=C1)OC(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 232
  • XLogP3: 3.9
  • Topological Polar Surface Area: 31.4

3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029093955-1g
3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine
1804797-56-5 97%
1g
$1,504.90 2022-04-01

Additional information on 3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine

Compound CAS No. 1804797-56-5: 3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine

The compound with CAS No. 1804797-56-5, known as 3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its pyridine ring structure, which is substituted with several functional groups: a bromomethyl group at position 3, an iodo group at position 5, a methoxy group at position 6, and a trifluoromethoxy group at position 2. These substituents confer unique chemical properties and reactivity, making this compound a valuable building block in the construction of complex molecules.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the trifluoromethoxy group, for instance, is known to enhance the lipophilicity and metabolic stability of molecules, which are critical properties for drug candidates. Similarly, the bromomethyl group can serve as a versatile site for further functionalization, enabling chemists to explore a wide range of substitution reactions to tailor the molecule's properties for specific applications.

The synthesis of 3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. This is followed by successive substitution reactions to introduce the various functional groups. The use of iodine as a leaving group in certain steps facilitates subsequent transformations, such as nucleophilic aromatic substitution or cross-coupling reactions, which are pivotal in constructing more complex molecular architectures.

One of the most intriguing aspects of this compound is its role in modern drug discovery programs. Researchers have demonstrated that analogs of this molecule exhibit promising biological activities, including inhibition of key enzymes involved in cancer progression and neurodegenerative diseases. For example, studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have shown that similar compounds can modulate protein kinases or interact with G-protein coupled receptors (GPCRs), making them potential leads for therapeutic interventions.

In addition to its pharmacological applications, this compound also finds utility in materials science. The combination of electron-withdrawing groups like trifluoromethoxy and methoxy on the pyridine ring can influence the electronic properties of materials derived from this molecule. Such materials could be explored for use in organic electronics or advanced catalytic systems.

The development of efficient synthetic routes for 3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine has been a focal point for chemists aiming to scale up production for research purposes. Recent advancements in catalytic methods and transition-metal-mediated coupling reactions have significantly streamlined its synthesis, reducing both time and cost while improving yields.

In conclusion, 3-(Bromomethyl)-5-iodo-6-methoxy-2-(trifluoromethoxy)pyridine stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure and versatile functional groups make it an invaluable tool in both academic research and industrial applications, paving the way for future innovations across multiple disciplines.

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